Salt Form Solubility and Handling Advantage vs. 4-Fluorophenyl Analog
The target compound is often procured as its dihydrochloride salt, a form that fundamentally alters its aqueous solubility and handling characteristics compared to the free base of its closest positional isomer, the 4-fluorophenyl analog {3-[5-(4-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine. The presence of two hydrochloride counterions, as indicated by a chlorine content analysis for the formula C₁₄H₂₀Cl₂FN₃, increases its molecular weight to 320.23 g/mol, directly impacting molarity calculations for assay preparation . This is in direct contrast to the 4-fluorophenyl analog, which is more commonly supplied as the free base with a molecular weight of 247.32 g/mol . The dihydrochloride salt form, a result of the compound's basic amine functionality , typically ensures superior water solubility and long-term chemical stability .
| Evidence Dimension | Molecular Weight (g/mol) |
|---|---|
| Target Compound Data | 320.23 (as dihydrochloride salt, C₁₄H₂₀Cl₂FN₃) |
| Comparator Or Baseline | 247.32 (as free base, C₁₄H₁₈FN₃) for {3-[5-(4-fluorophenyl)-1-methyl-1H-pyrazol-3-yl]propyl}(methyl)amine |
| Quantified Difference | 72.91 g/mol increase (29.5% mass increase) attributed to two HCl molecules |
| Conditions | Vendor specifications and product datasheets from Santa Cruz Biotechnology (sc-346006), AKSci (2144DG), and AIFChem |
Why This Matters
For researchers, this mass difference of ~73 g/mol is critical for accurate solution preparation; failure to account for the salt form leads to a 29.5% error in concentration, which can invalidate dose-response experiments.
